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Compound of Interest

Compound Name: Olverembatinib dimesylate

Cat. No.: B591212

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount to ensuring a secure laboratory environment.
This guide provides detailed, procedural information for the proper disposal of Olverembatinib
dimesylate, a potent Bcr-Abl tyrosine kinase inhibitor. Adherence to these guidelines is critical
for minimizing environmental impact and maintaining workplace safety.

Pre-Disposal Safety and Handling

Before initiating any disposal procedures, it is crucial to handle Olverembatinib dimesylate
with appropriate personal protective equipment (PPE). According to safety data sheets, this
includes safety goggles with side-shields, protective gloves, and a suitable respirator.[1] Ensure
adequate ventilation in the work area to avoid inhalation of dust or aerosols.[1][2] In case of
accidental release, absorb spills with a liquid-binding material like diatomite and decontaminate
surfaces with alcohol.[1][2]

Quantitative Data on Chemical Properties

While specific quantitative limits for disposal are not publicly available, understanding the
chemical properties of Olverembatinib dimesylate is essential for its safe management.
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Property Value Reference
Chemical Formula C29H27F3N60 - 2CH403S [2]
Molecular Weight 724.77 g/mol [2]
Hazard Classification ;’-:)cute toxicity, oral (Category [1]
Hazard Statement H302: Harmful if swallowed [1]

Note: One Safety Data Sheet classifies the compound as "Not a hazardous substance or
mixture."[2] However, given the conflicting information and the potent nature of the compound,
it is prudent to handle it as a hazardous substance.

Step-by-Step Disposal Protocol

The primary recommendation for the disposal of Olverembatinib dimesylate is to adhere to
local, state, and federal regulations for chemical waste.[1] The following protocol provides a
general framework based on established guidelines for pharmaceutical and chemical waste.

Experimental Protocol: Waste Segregation and
Preparation

e Initial Assessment: Determine if the Olverembatinib dimesylate waste is in a solid, liquid
(e.g., dissolved in DMSO), or contaminated material form (e.g., pipette tips, gloves).

e Solid Waste:

o Do not dispose of solid Olverembatinib dimesylate directly into standard trash or down
the drain.

o Collect all solid waste, including unused or expired product, in a clearly labeled, sealed
container designated for chemical waste.

e Liquid Waste:
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o Collect solutions containing Olverembatinib dimesylate in a compatible, leak-proof, and
clearly labeled waste container. Do not mix with incompatible chemicals.

o Contaminated Materials:

o All materials that have come into contact with Olverembatinib dimesylate, such as
gloves, bench paper, and pipette tips, should be considered contaminated.

o Place these materials in a designated, sealed waste bag or container for hazardous
waste.

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of
Olverembatinib dimesylate.
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Disposal Workflow

Start: Olverembatinib Dimesylate Waste

Assess Waste Type
(Solid, Liquid, Contaminated Labware)

Is a Drug Take-Back Program
Available for Chemical Waste?

No Take-Back Program Available

Utilize Institutional or Community
Drug Take-Back Program

Mix with an Unappealing Substance
(e.g., Cat Litter, Used Coffee Grounds)

Place Mixture in a Sealed
Plastic Bag or Container

'

Dispose of in Household or
Laboratory Trash as per Local Regulations

End: Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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